molecular formula C21H15N3O2 B8404264 3-(1h-Indol-1-yl)-4-(1-methyl-1h-indol-3-yl)-1h-pyrrole-2,5-dione

3-(1h-Indol-1-yl)-4-(1-methyl-1h-indol-3-yl)-1h-pyrrole-2,5-dione

Cat. No. B8404264
M. Wt: 341.4 g/mol
InChI Key: WERUZASLJJAWCD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(1h-Indol-1-yl)-4-(1-methyl-1h-indol-3-yl)-1h-pyrrole-2,5-dione is a useful research compound. Its molecular formula is C21H15N3O2 and its molecular weight is 341.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(1h-Indol-1-yl)-4-(1-methyl-1h-indol-3-yl)-1h-pyrrole-2,5-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(1h-Indol-1-yl)-4-(1-methyl-1h-indol-3-yl)-1h-pyrrole-2,5-dione including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C21H15N3O2

Molecular Weight

341.4 g/mol

IUPAC Name

3-indol-1-yl-4-(1-methylindol-3-yl)pyrrole-2,5-dione

InChI

InChI=1S/C21H15N3O2/c1-23-12-15(14-7-3-5-9-17(14)23)18-19(21(26)22-20(18)25)24-11-10-13-6-2-4-8-16(13)24/h2-12H,1H3,(H,22,25,26)

InChI Key

WERUZASLJJAWCD-UHFFFAOYSA-N

Canonical SMILES

CN1C=C(C2=CC=CC=C21)C3=C(C(=O)NC3=O)N4C=CC5=CC=CC=C54

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture, 163 mg of 3-(1-indolyl)-4-(1-methyl-3-indolyl)furan-2,5-dione, 2.6 g of hexamethyldisilazane, 0.6 g of methanol and 50 ml of toluene was stirred at 40° C. for 1 hour and then at 110° C. for 1 hour. The mixture was evaporated and the residue was chromatographed on silica gel with 10% methanol in dichloromethane to give 75 mg of 3-(1-indolyl)-4-(1-methyl-3-indolyl)-1H-pyrrole-2,5-dione, m.p. 235°-236° C.
Name
3-(1-indolyl)-4-(1-methyl-3-indolyl)furan-2,5-dione
Quantity
163 mg
Type
reactant
Reaction Step One
Quantity
2.6 g
Type
reactant
Reaction Step One
Quantity
0.6 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One

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